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Compound of Interest

Compound Name: Ethylene phthalate

Cat. No.: B13747183

This technical guide provides a comprehensive overview of ethylene phthalate, including its
fundamental chemical properties. Recognizing the limited specific research on ethylene
phthalate's biological interactions, this document expands its scope to include the
biodegradation of polyethylene terephthalate (PET), from which ethylene glycol—a constituent
of ethylene phthalate—is derived, and the general metabolism and toxicological profiles of
phthalates, a broader class of related chemical compounds. This guide is intended for
researchers, scientists, and professionals in drug development seeking a deeper
understanding of these substances.

Core Properties of Ethylene Phthalate

Ethylene phthalate is identified by the following chemical identifiers and properties.

Property Value

CAS Number 4196-98-9[1][2][3][4][5][6]

Molecular Formula C10HsO4[1][2][3][5][6]

Molecular Weight Approximately 192.17 g/mol [1][2][5][6]

Biodegradation of Polyethylene Terephthalate (PET)

Ethylene phthalate is structurally related to polyethylene terephthalate (PET), a widely used
plastic. The biodegradation of PET is a significant area of research, focusing on the enzymatic
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breakdown of the polymer into its constituent monomers, terephthalic acid (TPA) and ethylene
glycol (EG).[2] Microorganisms secrete enzymes, such as PET hydrolases, that catalyze this
breakdown.[1] The resulting monomers can then be assimilated into central metabolic
pathways, such as the tricarboxylic acid (TCA) cycle.[1]
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Diagram 1: PET Biodegradation Pathway

o High-Performance Liquid Chromatography (HPLC): This technique is utilized to detect and
guantify the degradation products of PET, such as terephthalic acid (TPA).[3]

e Scanning Electron Microscopy (SEM): SEM is employed to observe morphological changes
on the surface of PET films, such as erosion, scratching, and roughening, which are
indicative of microbial degradation.[3]

General Metabolism of Phthalates

Phthalates, as a class of compounds, are recognized as endocrine-disrupting chemicals.[6][7]
Their metabolism in the body typically involves a two-phase process. Initially, phthalate diesters
are hydrolyzed by esterases and lipases to their corresponding monoesters.[8] These
monoesters can then undergo further oxidation by cytochrome P450 enzymes.[9]
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Diagram 2: General Phthalate Metabolism

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive
analytical method is used for the simultaneous determination of multiple phthalate
metabolites in biological samples, such as urine.[10] This allows for the assessment of
human exposure to various phthalates.

Biological Activities and Toxicological Significance

While specific data on ethylene phthalate is scarce, the broader class of phthalates has been
studied for various biological activities. Some phthalates have demonstrated antimicrobial and
larvicidal potential.[11][12] However, the primary concern for human health is their endocrine-
disrupting properties, which can interfere with hormone systems and potentially lead to adverse
reproductive and developmental effects.[6][7][13] Phthalate exposure in humans is widespread,
with metabolites detectable in the majority of the population.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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